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Compound of Interest

Compound Name: Butyne-1,4-diol

Cat. No.: B8721112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butyne-1,4-diol (CAS: 110-65-6), a

versatile chemical intermediate with significant applications in various industrial and scientific

fields, including pharmaceutical synthesis. This document details its chemical and physical

properties, synthesis methodologies, key applications, and safety information.

Chemical and Physical Properties
Butyne-1,4-diol, also known as 2-butyne-1,4-diol, is a hygroscopic, white to light-brown

crystalline solid at room temperature.[1][2] It is highly soluble in water and polar organic

solvents such as ethanol and acetone, but insoluble in benzene.[3][4]

Table 1: Physical and Chemical Properties of Butyne-1,4-diol
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Property Value Reference(s)

Molecular Formula C₄H₆O₂ [5][6]

Molecular Weight 86.09 g/mol [5][6]

Melting Point 53-58 °C [7]

Boiling Point
238 °C (decomposes at >160

°C)
[5][6]

Density 1.11 g/cm³ (at 20 °C) [5]

Flash Point 152 °C (closed cup) [5][7]

Autoignition Temperature 335 °C [6]

Vapor Pressure <0.1 mmHg (at 55 °C) [7]

Refractive Index 1.4804 (at 20 °C) [5]

logP (Octanol/Water Partition

Coefficient)
-0.73 [6]

Water Solubility 3740 g/L (at 20 °C) [8][9]

pH (100 g/L solution) 4.0 - 7.5 [5]

Synthesis and Production
The primary industrial method for synthesizing Butyne-1,4-diol is the Reppe synthesis, which

involves the reaction of acetylene with formaldehyde.[8][10]

Reppe Synthesis Workflow
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Caption: Industrial synthesis of Butyne-1,4-diol via the Reppe process.

Key Reactions and Applications
Butyne-1,4-diol is a crucial intermediate in the synthesis of several commercially important

chemicals. Its primary applications include the production of 1,4-butanediol, 2-butene-1,4-diol,

certain herbicides, and as a key raw material in the synthesis of Vitamin B6.[8][11] It is also

widely used as a brightener and leveling agent in the electroplating industry.[5][12]

Hydrogenation to 1,4-Butanediol and 2-Butene-1,4-diol
Butyne-1,4-diol can be selectively hydrogenated to either 2-butene-1,4-diol or fully

hydrogenated to 1,4-butanediol, both of which are valuable industrial chemicals.[8]

Butyne-1,4-diol

cis-2-Butene-1,4-diol
Selective Hydrogenation
(e.g., Lindlar Catalyst)

1,4-Butanediol
Full Hydrogenation
(e.g., Raney Nickel)

Hydrogenation
(e.g., Ni, Pd/C)
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Click to download full resolution via product page

Caption: Hydrogenation pathways of Butyne-1,4-diol.

Role in Pharmaceutical Synthesis
A significant application of Butyne-1,4-diol in the pharmaceutical industry is as a starting

material for the synthesis of Vitamin B6 (pyridoxine).[3][11] The purity of Butyne-1,4-diol is
critical in this application to avoid the introduction of impurities into the final active

pharmaceutical ingredient (API).[11]
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Caption: Key steps in the synthesis of Vitamin B6 from Butyne-1,4-diol.
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Experimental Protocols
Protocol 1: Selective Hydrogenation of 2-Butyne-1,4-diol
to cis-2-Butene-1,4-diol
Objective: To selectively reduce the alkyne functionality of 2-butyne-1,4-diol to a cis-alkene.

Materials:

2-Butyne-1,4-diol

5% Palladium on carbon (Pd/C) catalyst, poisoned with 1-3% lead (Lindlar's catalyst)

Deionized water

Nitrogen gas

Hydrogen gas

Autoclave reactor with stirring and temperature control

Procedure:

Prepare a 50-80% (by weight) aqueous solution of 2-butyne-1,4-diol.

Charge the autoclave with the 2-butyne-1,4-diol solution and the lead-poisoned Pd/C

catalyst. The typical catalyst loading is 0.3 to 1.0 wt% of the total reaction mass.[3]

Seal the autoclave and purge the system with nitrogen gas to remove any air.

Replace the nitrogen atmosphere with hydrogen gas.

Begin stirring at 450-550 rpm and heat the reactor to 35-45°C.[3]

Pressurize the reactor with hydrogen to 0.6-1.7 MPa and maintain this pressure throughout

the reaction.[3]

Monitor the reaction's progress by analyzing samples for the disappearance of the starting

material. The reaction time typically ranges from 60 to 390 minutes.[3]
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Once the reaction is complete, stop the hydrogen supply and stirring.

Rapidly cool the reactor and vent the excess hydrogen.

Purge the reactor with nitrogen.

Filter the reaction mixture to remove the catalyst. The resulting filtrate contains cis-2-butene-

1,4-diol.[3]

Protocol 2: Hydrogenation of 2-Butyne-1,4-diol to 1,4-
Butanediol
Objective: To fully hydrogenate the alkyne functionality of 2-butyne-1,4-diol to an alkane.

Materials:

Aqueous solution of 2-Butyne-1,4-diol (e.g., 40 mL of 3.09 mM/mL)

Raney Nickel catalyst (e.g., 9.6 g)

Deionized water

Nitrogen gas

Hydrogen gas

High-pressure autoclave reactor with stirring and temperature control

Procedure:

Place the Raney Nickel catalyst in the autoclave.

Add the aqueous solution of 2-butyne-1,4-diol and deionized water.

Seal the reactor and flush sequentially with nitrogen and then with hydrogen.

Heat the reactor to 70°C and pressurize with hydrogen to 1000 psi (approximately 6.9 MPa).

[13]
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Begin stirring at a high rate (e.g., 1900 RPM) to ensure good mixing.[13]

Monitor the reaction progress by the pressure drop in the hydrogen reservoir.

Take samples frequently to analyze for the remaining 2-butyne-1,4-diol and the formation of

1,4-butanediol and any by-products using Gas Chromatography (GC).

Continue the reaction until the starting material is consumed.

After completion, cool the reactor, vent the excess hydrogen, and purge with nitrogen before

opening.

Filter the reaction mixture to remove the catalyst. The filtrate contains 1,4-butanediol.

Safety and Toxicology
Butyne-1,4-diol is classified as a toxic and corrosive substance.[8] It can cause severe skin

burns, eye damage, and irritation to the respiratory tract.[8] Ingestion and inhalation are

particularly hazardous.

Table 2: GHS Hazard Information for Butyne-1,4-diol

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed.

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Skin Sensitization 1
H317: May cause an allergic

skin reaction.

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.
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Handling and Storage:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.

Avoid breathing dust.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, strong acids, and strong bases.[9]

The dry compound can be explosive in the presence of certain heavy metal salts.

Analytical Methods
The purity of Butyne-1,4-diol and the progress of its reactions can be monitored by various

analytical techniques. Gas chromatography (GC) is a common method for analyzing the

starting materials and products in its synthesis and subsequent hydrogenation reactions.[6]

High-Performance Liquid Chromatography (HPLC) with a refractive index detector (RID) can

also be employed for the quantification of butanediols in aqueous solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.scribd.com/document/429905626/A-Synthesis-of-Vitamin-B6
https://www.researchgate.net/publication/395137663_Specific_catalytic_hydrogenation_of_2-butyne-14-diol_to_butane-14-diol
https://www.echemi.com/produce/pr2007021020-2-butyne-1-4-diol.html
https://patents.google.com/patent/DE3621959A1/en
https://patents.google.com/patent/DE3621959A1/en
https://www.nbinno.com/article/pharmaceutical-intermediates/purity-matters-sourcing-2-butyne-1-4-diol-pharmaceutical-intermediates-um
https://www.nbinno.com/article/pharmaceutical-intermediates/optimizing-electroplating-2-butyne-1-4-diol-supplier-perspective-um
https://www.researchgate.net/publication/225527374_Selective_Hydrogenation_of_2-Butyne-14-diol_to_14-Butanediol_Over_Particulate_RaneyA_R_Nickel_Catalysts
https://www.benchchem.com/product/b8721112#butyne-1-4-diol-cas-number-110-65-6
https://www.benchchem.com/product/b8721112#butyne-1-4-diol-cas-number-110-65-6
https://www.benchchem.com/product/b8721112#butyne-1-4-diol-cas-number-110-65-6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8721112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

